4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-(2-methoxyphenyl)ethenyl]benzonitrile
• InChI: InChI=1S/C17H12N2O/c1-20-17-5-3-2-4-15(17)10-16(12-19)14-8-6-13(11-18)7-9-14/h2-10H,1H3/b16-10-
• InChI Key: HTVOYWIHFHVPBX-YBEGLDIGSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: COC1=CC=CC=C1/C=C(/C#N)\C2=CC=C(C=C2)C#N
• Molecular Formula: C17H12N2O
• Molecular Weight: 260.29 g/mol

Description

4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MPPF, and it has been shown to have a high affinity for the serotonin 5-HT1A receptor, making it a valuable tool for studying this receptor and its role in the brain.

Mechanism of Action

The mechanism of action of 4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile involves its ability to bind selectively to the serotonin 5-HT1A receptor. This binding prevents the activation of the receptor by serotonin, which can lead to a range of downstream effects depending on the specific physiological or behavioral process being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile are primarily related to its effects on the serotonin 5-HT1A receptor. This receptor is involved in a wide range of processes, including the regulation of mood, anxiety, and pain perception. By selectively blocking this receptor, researchers can gain insights into the role of this receptor in these processes and develop new treatments for conditions related to these processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile in lab experiments is its high selectivity for the serotonin 5-HT1A receptor. This allows researchers to selectively block this receptor without affecting other receptors or processes in the brain. However, one limitation of using this compound is that it may not fully replicate the effects of genetic or pharmacological manipulations of the receptor, as it only blocks the receptor and does not alter its expression or function.

Future Directions

There are many potential future directions for research involving 4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile. Some possible areas of focus include:
1. Developing new treatments for anxiety, depression, and pain based on the selective blocking of the serotonin 5-HT1A receptor.
2. Studying the role of the 5-HT1A receptor in the regulation of appetite and metabolism, and developing new treatments for metabolic disorders based on this research.
3. Investigating the interactions between the 5-HT1A receptor and other neurotransmitter systems in the brain, and developing new treatments for conditions that involve multiple neurotransmitter systems.
4. Developing new imaging techniques to visualize the serotonin 5-HT1A receptor in the brain, and using these techniques to better understand the role of this receptor in various physiological and behavioral processes.
Conclusion
Overall, 4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile is a valuable tool for scientific research, particularly in the study of the serotonin 5-HT1A receptor. This compound has many potential applications in the development of new treatments for a wide range of conditions, and there are many exciting future directions for research involving this compound.

Synthesis Methods

The synthesis of 4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile involves the reaction of 2-methoxybenzaldehyde with malononitrile to form the corresponding β-ketoester. This intermediate is then reacted with p-toluenesulfonyl chloride to form the tosylate, which is then reacted with 2-(2-methoxyphenyl)acetonitrile to form the final product.

Scientific Research Applications

One of the primary applications of 4-[1-cyano-2-(2-methoxyphenyl)vinyl]benzonitrile is in the study of the serotonin 5-HT1A receptor. This receptor is involved in a wide range of physiological and behavioral processes, including anxiety, depression, and pain perception. By using MPPF as a selective antagonist of the 5-HT1A receptor, researchers can gain insights into the role of this receptor in various conditions and develop new treatments for these conditions.